Cas no 1272147-38-2 (5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol)

• Product Name: 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol
• CAS No: 1272147-38-2
• MF: C₁₂H₇BrN₂OS
• MW: 307.165780305862
• CID: 6177246
• PubChem ID: 55257552
• Update Time: 2025-06-15

5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-1,3-benzothiazol-2-yl)pyridin-3-ol
• EN300-7463494
• 1272147-38-2
• AKOS006297315
• 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol

• Inchi： 1S/C12H7BrN2OS/c13-8-1-2-11-10(4-8)15-12(17-11)7-3-9(16)6-14-5-7/h1-6,16H
• InChI Key： IBFSAYYCKWPLBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1C=NC=C(C=1)O)S2

Computed Properties

• Exact Mass: 305.94625g/mol
• Monoisotopic Mass: 305.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.2Ų

Additional information on 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol

Introduction to 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol (CAS No. 1272147-38-2)

5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 1272147-38-2, belongs to a class of heterocyclic molecules that are widely studied for their potential biological activities. The presence of both pyridine and benzothiazole moieties in its structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol consists of a pyridin-3-ol moiety linked to a 5-bromo-substituted 1,3-benzothiazole ring. This arrangement creates a versatile platform for further chemical modifications, enabling the synthesis of derivatives with tailored biological functions. The bromine atom on the benzothiazole ring is particularly noteworthy, as it serves as a reactive site for various coupling reactions, facilitating the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both pyridine and benzothiazole cores. These motifs are frequently found in bioactive molecules, including several FDA-approved drugs that target a variety of therapeutic areas. The combination of these two heterocycles in 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol suggests that it may possess inhibitory properties against certain enzymes or receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of novel treatments for neurological disorders. Recent studies have highlighted the importance of benzothiazole derivatives in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The pyridin-3-ol moiety in 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol may contribute to its ability to interact with these systems, potentially leading to the discovery of new therapeutic agents for conditions such as depression and Parkinson's disease.

Additionally, the bromine substituent on the benzothiazole ring opens up possibilities for cross-coupling reactions, which are essential in modern drug synthesis. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed to introduce diverse functional groups onto the molecule, enhancing its pharmacological profile. This flexibility makes 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol an attractive intermediate for medicinal chemists seeking to develop innovative small-molecule drugs.

The compound's relevance is further underscored by its presence in several ongoing research projects aimed at identifying new bioactive molecules. For instance, studies have demonstrated its utility in generating libraries of derivatives for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several hits with promising pharmacological activity, including compounds that exhibit potent anti-inflammatory and antioxidant properties.

From a synthetic chemistry perspective, 5-(5-Bromo-1,3-benzothiazol-2-yl)pyridin-3-ol serves as an excellent building block for constructing more complex scaffolds. The ease with which it can be modified allows researchers to explore various structural modifications without compromising its core pharmacophore. This adaptability is crucial in drug discovery, where iterative optimization is often necessary to achieve desired biological outcomes.

The compound's potential extends beyond neurological applications. Emerging research suggests that it may also have antimicrobial properties, making it relevant for developing new strategies against resistant bacterial strains. The combination of pyridine and benzothiazole moieties has been shown to interfere with bacterial cell wall synthesis and other vital metabolic pathways, offering a novel approach to combat infections.

In conclusion, 5-(5-Bromo-1,3-benzothiazol-2-yloxy-pyridin)-3iol (CAS No. 1272147-38-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for drug discovery efforts aimed at addressing various diseases. As our understanding of its biological activities continues to grow, so too will its importance in the development of next-generation therapeutics.